Cas no 2227822-65-1 ((2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine)

• Product Name: (2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine
• CAS No: 2227822-65-1
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6054804
• PubChem ID: 165711591
• Update Time: 2025-07-18

(2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine
• EN300-1779841
• 2227822-65-1

• Inchi： 1S/C11H21N3/c1-8(12)5-6-9-7-13-14-10(9)11(2,3)4/h7-8H,5-6,12H2,1-4H3,(H,13,14)/t8-/m0/s1
• InChI Key： SROLJMFJRKVGLV-QMMMGPOBSA-N
• SMILES： N1C(=C(C=N1)CC[C@H](C)N)C(C)(C)C

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Additional information on (2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine

(2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine (CAS No. 2227822-65-1): An Emerging Compound in Pharmaceutical Research

(2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine (CAS No. 2227822-65-1) is a chiral compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the aminobutane family and features a tert-butyl-substituted pyrazole ring, which imparts specific chemical and biological characteristics.

The tert-butyl group in the pyrazole ring of (2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine plays a crucial role in modulating the compound's stability and reactivity. The presence of this bulky substituent can influence the compound's solubility, lipophilicity, and metabolic profile, making it an attractive candidate for drug development. Additionally, the chiral nature of the compound, specifically the (S) configuration at the second carbon of the butanamine chain, is critical for its biological activity and selectivity.

Recent studies have explored the potential of (2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific neurotransmitter receptors, potentially modulating their activity and providing therapeutic benefits. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine exhibits potent binding affinity for serotonin receptors, which are implicated in conditions such as depression and anxiety.

In addition to its potential in neuropharmacology, (2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines like TNF-alpha and IL-6. These findings suggest that (2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine may have therapeutic potential in managing inflammatory conditions.

The synthesis of (2S)-4-(3-tert-butyl-1H-pyrazol-4-yl)butan-2-amine involves several steps, including the formation of the tert-butyl-substituted pyrazole ring and the introduction of the chiral butanamine moiety. Advanced synthetic methods, such as asymmetric synthesis and catalytic processes, have been employed to achieve high enantiomeric purity and yield. These methods are crucial for ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-4-(3-tert-butyl-1H-pyrazol-4-y l)butan - 2 - amine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens for this compound.

In conclusion, (2S)-4-(3 - tert - but yl - 1 H - pyra z ol - 4 - yl ) but an - 2 - amine (CAS No. 2227822 - 65 - 1) represents an exciting advancement in pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for developing new treatments for neurological disorders and inflammatory diseases. As research continues to unfold, this compound may pave the way for innovative therapeutic approaches that improve patient outcomes and quality of life.